5-chloro-N-(5-methylpyridin-2-yl)furan-2-carboxamide
Overview
Description
5-chloro-N-(5-methylpyridin-2-yl)furan-2-carboxamide, also known as CMF, is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure, which may allow it to interact with biological systems in a specific way. In
Scientific Research Applications
Synthesis and Chemical Properties :
- Improvement in the synthesis of similar chemical compounds, like 2-chloro-N-(2-chloro-4-methylpyridin-3-yl)pyridine-3-carboxamide, indicating advancements in chemical synthesis techniques (Song, 2007).
- Development of new synthesis methods for compounds like MK-1064, which share structural similarities, for use in PET radioligand imaging (Gao, Wang, & Zheng, 2016).
Biological and Medical Applications :
- Investigation into furan-2-carboxamide derivatives as potent urotensin-II receptor antagonists, highlighting potential therapeutic applications (Lim et al., 2019).
- Exploration of similar compounds in the development of serotonin 5-HT4 receptor agonists, suggesting possible uses in neurological or psychiatric treatments (Kakigami et al., 1998).
Pharmaceutical Research :
- Synthesis and characterization of N-((5-chloropyridin-2-yl)carbamothioyl)furan-2-carboxamide and its metal complexes, indicating potential in developing new pharmaceuticals (Yeşilkaynak et al., 2017).
- Design and synthesis of nitrofurantoin® analogues involving furan and pyrazole scaffolds, for evaluating their antibacterial properties (Hassan et al., 2020).
Diagnostic and Imaging Techniques :
- PET imaging of microglia by targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) using compounds structurally related to 5-chloro-N-(5-methylpyridin-2-yl)furan-2-carboxamide, showing its potential in neuroinflammation imaging (Horti et al., 2019).
properties
IUPAC Name |
5-chloro-N-(5-methylpyridin-2-yl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O2/c1-7-2-5-10(13-6-7)14-11(15)8-3-4-9(12)16-8/h2-6H,1H3,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYGLBBWIHBIJNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)NC(=O)C2=CC=C(O2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-N-(5-methylpyridin-2-yl)furan-2-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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